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Introduction: Harnessing the Chirality of L-Iditol

In the landscape of asymmetric synthesis, the quest for efficient and readily available chiral
building blocks is paramount. These molecules, endowed with inherent stereochemistry, serve
as foundational scaffolds for the construction of complex, enantiomerically pure target
molecules, a critical requirement in the pharmaceutical and fine chemical industries.[1] L-Iditol,
a naturally derived sugar alcohol, presents a compelling yet underutilized chiral backbone. Its
C2-symmetric arrangement of stereocenters offers a unique platform for the design of chiral
ligands and auxiliaries. This application note provides a comprehensive guide to the synthesis,
characterization, and application of L-Iditol hexaacetate, a stable and versatile derivative of L-
iditol, positioning it as a valuable tool for researchers and professionals in drug development

and chemical synthesis.

We will delve into the practical aspects of preparing L-Iditol hexaacetate and explore its
subsequent transformation into high-value chiral ligands, specifically focusing on the synthesis
of chiral diphosphines. The protocols provided herein are designed to be robust and
reproducible, empowering researchers to confidently incorporate this chiral building block into
their synthetic strategies.
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Physicochemical Properties and Spectroscopic
Data

A thorough understanding of the physical and chemical properties of a building block is
fundamental to its successful application in synthesis. L-lditol hexaacetate is a stable,
crystalline solid that is readily soluble in a range of common organic solvents, facilitating its use
in a variety of reaction conditions.

Property Value Source
Molecular Formula C18H26012 PubChem][2]
Molecular Weight 434.39 g/mol PubChem|[2]
Appearance White crystalline solid (Typical)

[(2S,3R,4R,5S)-1,3,4,5,6-
IUPAC Name pentaacetyloxyhexan-2-yl] PubChem[2]
acetate

Spectroscopic characterization is essential for confirming the identity and purity of L-Iditol
hexaacetate. The following data provides a reference for quality control.

Spectroscopy Key Features

Multiple peaks in the acetate region (d ~2.0-2.2
1H NMR ppm) and characteristic signals for the sugar

backbone protons.

Signals corresponding to the carbonyl carbons
13C NMR of the acetate groups (& ~170 ppm) and the

carbon backbone of the iditol moiety.

M Spect . Molecular ion peak corresponding to the
ass Spectrometry .
calculated molecular weight.

For detailed spectroscopic data, refer to publicly available databases such as PubChem.[2]
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Synthesis of L-lIditol Hexaacetate: A Detailed
Protocol

The exhaustive acetylation of L-iditol is a straightforward and high-yielding procedure that
protects the hydroxyl groups, rendering the molecule more soluble in organic solvents and
activating it for subsequent transformations. The following protocol is a standard and reliable
method for this conversion.[3][4][5][6]

Experimental Workflow: Acetylation of L-Iditol

Click to download full resolution via product page

Caption: Workflow for the synthesis of L-Iditol hexaacetate.

Materials and Reagents:

e L-Iditol
» Acetic Anhydride (Acz20), freshly distilled
e Pyridine, anhydrous

e Dichloromethane (DCM) or Ethyl Acetate (EtOAC)
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1 M Hydrochloric Acid (HCI)

Saturated aqueous Sodium Bicarbonate (NaHCO3)

Brine (saturated aqueous NaCl)

Anhydrous Sodium Sulfate (Na2S0a4) or Magnesium Sulfate (MgSOa)

Methanol (MeOH)

Step-by-Step Protocol:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere (e.g., nitrogen or argon), dissolve L-iditol (1.0 equivalent) in
anhydrous pyridine (5-10 mL per gram of L-iditol).

Addition of Acetic Anhydride: Cool the solution to 0 °C in an ice bath. To the cooled, stirring
solution, add acetic anhydride (6.6 equivalents, a slight excess for each hydroxyl group)
dropwise via a syringe or dropping funnel. The addition should be slow to control the
exothermic reaction.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir the reaction for 12-24 hours. Monitor the progress of the
reaction by Thin Layer Chromatography (TLC) until the starting material is no longer visible.

Quenching: Once the reaction is complete, cool the flask again in an ice bath and slowly add
methanol to quench the excess acetic anhydride.

Work-up: Concentrate the reaction mixture under reduced pressure to remove the pyridine
and excess reagents. Dissolve the residue in a suitable organic solvent such as ethyl acetate
or dichloromethane.

Washing: Transfer the organic solution to a separatory funnel and wash sequentially with 1 M
HCI (to remove residual pyridine), saturated aqueous NaHCOs (to neutralize any remaining
acid), and brine.

Drying and Concentration: Dry the organic layer over anhydrous Na2SOa4 or MgSOa, filter,
and concentrate under reduced pressure to yield the crude L-lditol hexaacetate.
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 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by silica gel column chromatography to afford the pure L-
Iditol hexaacetate.

Application in Asymmetric Synthesis: A Protocol for
Chiral Diphosphine Ligand Synthesis

The true utility of L-lditol hexaacetate as a chiral building block is demonstrated in its
conversion to valuable chiral ligands for asymmetric catalysis. Drawing inspiration from
established syntheses using its stereocisomer, D-mannitol, we present a robust protocol for the
synthesis of a C2-symmetric diphosphine ligand.[7][8][9] Such ligands are highly sought after
for their applications in asymmetric hydrogenation, allylic alkylation, and other transition metal-
catalyzed reactions.[10][11]

Synthetic Pathway from L-Iditol Hexaacetate to a Chiral
Diphosphine Ligand

L-Iditol Selective Deprotection 1.6-Diol Derivative Triflation 1,6-Di-O-triflyl Nucleophilic Substitution Chiral Diphosphine
Hexaacetate (Primary Acetates) ’ Derivative with KPHz or LiPH2 Ligand

Click to download full resolution via product page

Caption: Synthetic route to a chiral diphosphine from L-Iditol hexaacetate.

Protocol for the Synthesis of a 1,6-Diphosphino-L-iditol
Derivative

This protocol involves a three-step sequence: selective deprotection of the primary acetates,
conversion of the resulting diol to a ditriflate, and subsequent nucleophilic substitution with a
phosphide source.

Part 1: Selective Deprotection of Primary Acetates

» Reaction Setup: Dissolve L-Iditol hexaacetate (1.0 equivalent) in a mixture of methanol and
tetrahydrofuran (THF).
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Base Addition: Add a catalytic amount of sodium methoxide (NaOMe) or potassium
carbonate (K2CO3) to the solution.

Reaction and Monitoring: Stir the reaction at room temperature and monitor carefully by TLC.
The goal is to selectively cleave the less sterically hindered primary acetate groups.

Work-up: Once the desired diol is formed (as indicated by TLC), neutralize the reaction with
a weak acid (e.g., acetic acid or Amberlyst resin). Concentrate the mixture and purify the diol
by column chromatography.

Part 2: Synthesis of the 1,6-Di-O-triflyl Derivative

Reaction Setup: Dissolve the purified 1,6-diol (1.0 equivalent) in anhydrous dichloromethane
(DCM) or pyridine under an inert atmosphere.

Triflation: Cool the solution to -10 °C to 0 °C. Add trifluoromethanesulfonic anhydride (Tf20,
2.2 equivalents) dropwise.

Reaction: Stir the reaction at low temperature for a few hours, monitoring by TLC.

Work-up: Quench the reaction with saturated aqueous NaHCOs. Extract the product with
DCM, wash the organic layer with brine, dry over Na2SOa4, and concentrate under reduced
pressure. The crude ditriflate is often used in the next step without further purification.

Part 3: Nucleophilic Substitution with a Phosphide

Phosphide Preparation: In a separate flask, prepare a solution of potassium
diphenylphosphide (KPPhz2) or lithium diphenylphosphide (LiPPhz) by reacting
diphenylphosphine with a strong base like potassium hydride (KH) or n-butyllithium (n-BuLi)
in an anhydrous solvent like THF or dioxane under an inert atmosphere.

Substitution Reaction: Add the solution of the 1,6-di-O-triflyl derivative (1.0 equivalent) in
anhydrous THF to the freshly prepared phosphide solution at 0 °C.

Reaction and Work-up: Allow the reaction to warm to room temperature and stir until
completion (monitored by TLC or 3P NMR). Quench the reaction carefully with degassed
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water. Extract the product with an organic solvent, wash with degassed brine, dry over
Na2SOa4, and concentrate.

« Purification: Purify the crude diphosphine ligand by column chromatography on silica gel
under an inert atmosphere to prevent oxidation.

Conclusion and Future Outlook

L-lditol hexaacetate emerges as a readily accessible and highly functionalized chiral building
block with significant potential in asymmetric synthesis. The protocols detailed in this
application note provide a clear pathway for its preparation and its transformation into valuable
chiral diphosphine ligands. The C2-symmetric nature of the L-iditol backbone offers a distinct
stereochemical environment that can be exploited for the development of novel catalysts for a
wide range of enantioselective transformations.

Future research in this area could explore the synthesis of other classes of chiral ligands from
L-lditol hexaacetate, such as N-heterocyclic carbenes (NHCs), amino alcohols, and crown
ethers. Furthermore, the application of these novel ligands in various catalytic asymmetric
reactions will undoubtedly open new avenues for the efficient synthesis of complex chiral
molecules, contributing to advancements in medicinal chemistry and materials science.

References

e Kant, R., Gupta, V. K., Kapoor, K., Chib, R., Shah, B. A., & Taneja, S. C. (2012). 1,2,3,4,5,6-
Hexa-O-acetyl-scyllo-inositol. Acta Crystallographica Section E: Structure Reports Online,
68(Pt 8), 02594. [Link]

e PubChem. (n.d.). L-Iditol. Retrieved from [Link]
e PubChem. (n.d.). L-Iditol hexaacetate. Retrieved from [Link]

e ACROS Organics. (n.d.). O-Acetylation using acetic anhydride in pyridine. Glycoscience
Protocols. Retrieved from [Link]

e Gimeno, M. C., & Laguna, A. (Eds.). (2023).

e Bayer, A., Murszat, P., Thewalt, U., & Rieger, B. (2002). Chiral Mono- and Bidentate Ligands
Derived from D-Mannitol and Their Application in Rhodium(l)-Catalyzed Asymmetric
Hydrogenation Reactions. European Journal of Inorganic Chemistry, 2002(10), 2614—-2624.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b019715/docs?utm_src=pdf-body#l-iditol-hexaacetate-a-versatile-chiral-building-block-for-asymmetric-synthesis
https://www.benchchem.com/product/b019715/docs?utm_src=pdf-body#l-iditol-hexaacetate-a-versatile-chiral-building-block-for-asymmetric-synthesis
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3415030/
https://pubchem.ncbi.nlm.nih.gov/compound/L-Iditol
https://www.benchchem.com/product/b019715/docs?utm_src=pdf-body#l-iditol-hexaacetate-a-versatile-chiral-building-block-for-asymmetric-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/L-Iditol-hexaacetate
https://www.acros.com/be/en/life-science/glycoscience/protocols/o-acetylation-using-acetic-anhydride-in-pyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Wikipedia. (2023, December 27). Chiral auxiliary. In Wikipedia. [Link]

Zhang, X. (2014). Synthesis and applications of high-performance P-chiral phosphine
ligands. Proceedings of the Japan Academy, Series B, 90(9), 335-348. [Link]

Padwa, A., & Prein, M. (1997). New asymmetric Diels-Alder cycloaddition reactions. Chiral.
alpha.,. beta.-unsaturated carboximides as practical chiral acrylate and crotonate dienophile
synthons. Journal of the American Chemical Society, 119(43), 10468-10477. [Link]

Ferndndez-Mateos, A., Tejedor, D., & Garcia, F. (2018). Diastereoselective synthesis of chiral
1,3-cyclohexadienals. Organic & Biomolecular Chemistry, 16(8), 1321-1330. [Link]

Barreiro, E. J., & Fraga, C. A. M. (2015). Asymmetric Synthesis. In Medicinal Chemistry (pp.
147-185). Academic Press.

Barrow, A. S., & Toste, F. D. (2023). Complementary Analytical Platforms of NMR
Spectroscopy and LCMS Analysis in the Metabolite Profiling of Isochrysis galbana.
Metabolites, 13(7), 832. [Link]

Bayer, A., Murszat, P., Thewalt, U., & Rieger, B. (2002). Chiral Mono- and Bidentate Ligands
Derived from d-Mannitol and Their Application in Rhodium(l)-Catalyzed Asymmetric
Hydrogenation Reactions. European journal of inorganic chemistry, 2002(10), 2614-2624.
[Link]

HMDB. (n.d.). [1H, 13C]-HSQC NMR Spectrum (2D, 600 MHz, H20, experimental)
(HMDBO0000765). Retrieved from [Link]

Feng, X., & Zhang, G. (2023). Catalytic asymmetric reactions of indolylmethanols for the
synthesis of chiral indole derivatives. Organic & Biomolecular Chemistry, 21(47), 9636-9651.
[Link]

Gold, M. R. (1967). The pyridine-catalysed acetylation of phenols and alcohols by acetic
anhydride. Journal of the Chemical Society B: Physical Organic, 89-93. [Link]

Sun, Z., & List, B. (2015). Turning Cucurbit[12]uril into a Supramolecular Nanoreactor for
Asymmetric Catalysis. Angewandte Chemie International Edition, 54(49), 14843-14846.
[Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://en.wikipedia.org/wiki/Chiral_auxiliary
https://www.jstage.jst.go.jp/article/pjab/90/9/90_PJA9009-01/_article
https://pubs.acs.org/doi/10.1021/ja971977a
https://pubs.rsc.org/en/content/articlelanding/2018/ob/c7ob03059a
https://www.mdpi.com/2218-1989/13/7/832
https://onlinelibrary.wiley.com/doi/abs/10.1002/1099-0682(200210)2002:10%3C2614::AID-EJIC2614%3E3.0.CO;2-2
https://hmdb.ca/spectra/nmr_two_d/2515
https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob01629c
https://pubs.rsc.org/en/content/articlelanding/1967/j2/j29670000089
https://www.researchgate.net/publication/244231336_An_Easy_Approach_for_the_Acetylation_of_Saccharidic_Alcohols_Applicability_for_Regioselective_Protections
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4676949/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

ResearchGate. (n.d.). How can | get acetylation with acetic anhydride and prydine?.
Retrieved from [Link]

Seebach, D., & Beck, A. K. (2006). (PDF) Asymmetric Catalysis Special Feature Part II:
Enantioselective direct aldol reactions catalyzed by L-prolinamide derivatives. Proceedings
of the National Academy of Sciences, 103(39), 14296-14301. [Link]

Trost, B. M., & Van Vranken, D. L. (1996). Recent Advances in the Application of Chiral
Phosphine Ligands in Pd-Catalysed Asymmetric Allylic Alkylation. Chemical Reviews, 96(1),
395-422. [Link]

Wikipedia. (2023, December 27). Chiral auxiliary. In Wikipedia. [Link]

Lee, J. H., & Kim, S. Y. (2022). Regioselective Synthesis of 6-O-Acetyl Dieckol and Its
Selective Cytotoxicity against Non-Small-Cell Lung Cancer Cells. Marine Drugs, 20(11), 682.
[Link]

Zhang, X. (2014). Synthesis and applications of high-performance P-chiral phosphine
ligands. Proceedings of the Japan Academy, Series B, 90(9), 335-348. [Link]

Wimalasena, D. S., & Carswell, E. L. (2022). Enantio- and Diastereoselective Mannich
Reactions of 3-Dicarbonyls by Second Stage Diastereoconvergent Crystallization. Journal of
the American Chemical Society, 144(38), 17467-17473. [Link]

ResearchGate. (n.d.). Large-Scale Synthesis of Crystalline 1,2,3,4,6,7-Hexa-O-acetyl-L-
glycero-a-D-manno-heptopyranose. Retrieved from [Link]

Sci-Hub. (n.d.). Chiral Mono- and Bidentate Ligands Derived from D-Mannitol and Their
Application in Rhodium(l)-Catalyzed Asymmetric Hydrogenation Reactions. Retrieved from
[Link]

ResearchGate. (n.d.). Carbohydrates as Chiral Auxiliaries in Enantioselective Synthesis of
Four Stereoisomers of Optically Active a,y-Substituted y-Butyrolactones. Retrieved from
[Link]

ResearchGate. (n.d.). An Easy Approach for the Acetylation of Saccharidic Alcohols.
Applicability for Regioselective Protections. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.researchgate.net/post/How_can_I_get_acetylation_with_acetic_anhydride_and_prydine
https://www.researchgate.net/publication/6770258_Asymmetric_Catalysis_Special_Feature_Part_II_Enantioselective_direct_aldol_reactions_catalyzed_by_L-prolinamide_derivatives
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4994290/
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://www.mdpi.com/1660-3397/20/11/682
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4313838/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9523286/
https://www.researchgate.net/publication/236142999_Large-Scale_Synthesis_of_Crystalline_123467-Hexa-O-acetyl-L-glycero-a-D-manno-heptopyranose
https://sci-hub.se/10.1002/1099-0682(200210)2002:10%3C2614::aid-ejic2614%3E3.0.co;2-2
https://www.researchgate.net/publication/229002220_Carbohydrates_as_Chiral_Auxiliaries_in_Enantioselective_Synthesis_of_Four_Stereoisomers_of_Optically_Active_ag-Substituted_g-Butyrolactones
https://www.researchgate.net/publication/257850064_An_Easy_Approach_for_the_Acetylation_of_Saccharidic_Alcohols_Applicability_for_Regioselective_Protections
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Research Repository UCD. (n.d.). Design and Synthesis of Lactose-derived Ligands and
their Applications in Asymmetric Catalysis. Retrieved from [Link]

MDPI. (2021). Biomass Deacetylation at Moderate Solid Loading Improves Sugar Recovery
and Succinic Acid Production. Retrieved from [Link]

Google Patents. (n.d.). Process for producing peracetylated sugar alcohols from sugar
alcohols having at least four carbon atoms.

NIH. (n.d.). Synthesis and Characterization of Privileged Monodentate Phosphoramidite
Ligands and Chiral Brgnsted Acids Derived from d-Mannitol. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Complementary Analytical Platforms of NMR Spectroscopy and LCMS Analysis in the
Metabolite Profiling of Isochrysis galbana - PMC [pmc.ncbi.nlm.nih.gov]

2. L-1ditol hexaacetate | C18H26012 | CID 13393019 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 1,2,3,4,5,6-Hexa-0O-acetyl-scyllo-inositol - PMC [pmc.ncbi.nim.nih.gov]

4. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) -
NCBI Bookshelf [ncbi.nlm.nih.gov]

5. The pyridine-catalysed acetylation of phenols and alcohols by acetic anhydride - Journal
of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

6. researchgate.net [researchgate.net]

7. Chiral diphosphine ligands derived from 1, 4:3, 6-dianhydro-d-mannitol: synthesis, co-
ordination to transition metals and catalytic applications. -ORCA [orca.cardiff.ac.uk]

8. Synthesis and Characterization of Privileged Monodentate Phosphoramidite Ligands and
Chiral Brgnsted Acids Derived from d-Mannitol - PMC [pmc.ncbi.nlm.nih.gov]

9. Sci-Hub. Chiral Mono- and Bidentate Ligands Derived from D-Mannitol and Their
Application in Rhodium(l)-Catalyzed Asymmetric Hydrogenation Reactions / European

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://researchrepository.ucd.ie/articles/thesis/Design_and_Synthesis_of_Lactose-derived_Ligands_and_their_Applications_in_Asymmetric_Catalysis/14780115
https://www.mdpi.com/2311-5637/7/3/33
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222238/
https://www.benchchem.com/product/b019715?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC7998644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7998644/
https://pubchem.ncbi.nlm.nih.gov/compound/L-Iditol-hexaacetate
https://pubchem.ncbi.nlm.nih.gov/compound/L-Iditol-hexaacetate
https://pmc.ncbi.nlm.nih.gov/articles/PMC3415030/
https://www.ncbi.nlm.nih.gov/books/NBK593851/
https://www.ncbi.nlm.nih.gov/books/NBK593851/
https://pubs.rsc.org/en/content/articlelanding/1968/j2/j29680000795
https://pubs.rsc.org/en/content/articlelanding/1968/j2/j29680000795
https://www.researchgate.net/post/How-can-I-get-acetylation-with-acetic-anhydride-and-prydine
https://orca.cardiff.ac.uk/id/eprint/54551/
https://orca.cardiff.ac.uk/id/eprint/54551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3317684/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3317684/
https://sci-hub.jp/10.1002/1099-0682(200210)2002:10%3C2614::aid-ejic2614%3E3.0.co;2-2
https://sci-hub.jp/10.1002/1099-0682(200210)2002:10%3C2614::aid-ejic2614%3E3.0.co;2-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Journal of Inorganic Chemistry, 2002 [sci-hub.jp]

e 10. Recent Advances in the Application of Chiral Phosphine Ligands in Pd-Catalysed
Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

e 11. Synthesis and applications of high-performance P-chiral phosphine ligands - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [L-Iditol Hexaacetate: A Versatile Chiral Building Block
for Asymmetric Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019715/docs#l-iditol-hexaacetate-a-versatile-chiral-
building-block-for-asymmetric-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://sci-hub.jp/10.1002/1099-0682(200210)2002:10%3C2614::aid-ejic2614%3E3.0.co;2-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8610783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8610783/
https://www.researchgate.net/publication/244231336_An_Easy_Approach_for_the_Acetylation_of_Saccharidic_Alcohols_Applicability_for_Regioselective_Protections
https://www.benchchem.com/product/b019715/docs#l-iditol-hexaacetate-a-versatile-chiral-building-block-for-asymmetric-synthesis
https://www.benchchem.com/product/b019715/docs#l-iditol-hexaacetate-a-versatile-chiral-building-block-for-asymmetric-synthesis
https://www.benchchem.com/product/b019715/docs#l-iditol-hexaacetate-a-versatile-chiral-building-block-for-asymmetric-synthesis
https://www.benchchem.com/product/b019715/docs#l-iditol-hexaacetate-a-versatile-chiral-building-block-for-asymmetric-synthesis
https://www.benchchem.com/product/b019715?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

